Cas no 1354221-50-3 (2-(1H-pyrrol-1-yl)pyridin-4-amine)

• Product Name: 2-(1H-pyrrol-1-yl)pyridin-4-amine
• CAS No: 1354221-50-3
• MF: C₉H₉N₃
• MW: 159.19
• MDL: MFCD22837446
• CID: 5070713
• PubChem ID: 19072350
• Update Time: 2025-06-25

2-(1H-pyrrol-1-yl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrrol-1-yl)pyridin-4-amine
• EN300-265676
• 2-pyrrol-1-ylpyridin-4-amine
• 2-(pyrrol-1-yl)pyridin-4-amine
• 4-AMINO-2-(1H-PYRROL-1-YL)PYRIDINE
• F73581
• SCHEMBL14909322
• F1907-0441
• DB-181053
• 2-(1H-pyrrol-1-yl)-4-pyridinamine
• AKOS023823259
• BS-45817
• 1354221-50-3

• MDL： MFCD22837446
• Inchi： 1S/C9H9N3/c10-8-3-4-11-9(7-8)12-5-1-2-6-12/h1-7H,(H2,10,11)
• InChI Key： QXOYEYGFMRZLRI-UHFFFAOYSA-N
• SMILES： C1=NC(N2C=CC=C2)=CC(N)=C1

Computed Properties

• Exact Mass: 159.079647300g/mol
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1H-pyrrol-1-yl)pyridin-4-amine

Introduction to 2-(1H-pyrrol-1-yl)pyridin-4-amine (CAS No. 1354221-50-3)

2-(1H-pyrrol-1-yl)pyridin-4-amine, with the CAS number 1354221-50-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a pyrrole moiety, making it an intriguing candidate for various biological and pharmacological applications.

The molecular structure of 2-(1H-pyrrol-1-yl)pyridin-4-amine consists of a pyridine ring substituted at the 2-position with a pyrrole group and an amine functional group at the 4-position. This arrangement provides a rich platform for chemical modifications, enabling researchers to explore its potential in drug discovery and development. The compound's aromatic nature and the presence of multiple functional groups contribute to its diverse reactivity and biological activity.

Recent studies have highlighted the potential of 2-(1H-pyrrol-1-yl)pyridin-4-amine in various therapeutic areas. One notable application is in the field of neurodegenerative diseases, where this compound has shown promising results as a potential neuroprotective agent. Research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of 2-(1H-pyrrol-1-yl)pyridin-4-amine exhibit significant neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 2-(1H-pyrrol-1-yl)pyridin-4-amine has also been investigated for its anti-inflammatory and anti-cancer activities. Studies have shown that certain derivatives of this compound can effectively inhibit pro-inflammatory cytokines and reduce inflammation in animal models. Furthermore, preliminary data suggest that some analogs of 2-(1H-pyrrol-1-yl)pyridin-4-amine may have cytotoxic effects on cancer cells, making them potential candidates for further development as anti-cancer agents.

The synthetic accessibility of 2-(1H-pyrrol-1-yl)pyridin-4-amine is another factor contributing to its popularity in research. Various synthetic routes have been developed to prepare this compound and its derivatives, allowing for efficient and scalable production. One common approach involves the condensation of 4-chloropyridine with pyrrole followed by amination reactions. These synthetic methods provide researchers with the flexibility to introduce different substituents and functional groups, thereby expanding the chemical space and biological activity profiles of these compounds.

The pharmacokinetic properties of 2-(1H-pyrrol-1-yl)pyridin-4-amine have also been studied to assess its suitability as a drug candidate. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as it enhances its potential for treating central nervous system (CNS) disorders. However, further optimization may be required to improve its bioavailability and reduce potential side effects.

In conclusion, 2-(1H-pyrrol-1-yl)pyridin-4-amine (CAS No. 1354221-50-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive target for drug discovery efforts. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this compound, paving the way for its future development as a valuable therapeutic agent.